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For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl dodecanedioate, with the CAS number 10471-28-0, is a linear aliphatic diester of
dodecanedioic acid. This colorless to pale yellow liquid is characterized by its high boiling point
and low volatility.[1] It is soluble in organic solvents and exhibits limited solubility in water.[1]
Diethyl dodecanedioate serves as a versatile building block and functional ingredient in
various industrial and research applications, most notably in the synthesis of polymers such as
polyesters and polyamides, and as a high-performance plasticizer and lubricant.[1][2] Its
biodegradability and low toxicity profile make it an attractive alternative to conventional
petrochemically derived compounds.[1] This technical guide provides an in-depth overview of
diethyl dodecanedioate, including its chemical and physical properties, spectroscopic data,
synthesis protocols, key applications with experimental procedures, and a discussion of its
potential metabolic pathways.

Core Data Presentation
Chemical and Physical Properties
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Property Value Reference(s)
CAS Number 10471-28-0 [3]
Molecular Formula C16H3004 [3]
Molecular Weight 286.41 g/mol [3]

White or Colorless to Light

Appearance yellow powder to lump to clear [4]
liquid

Melting Point 15 °C (lit.) [5]

Boiling Point 192-193 °C at 14 mm Hg (lit.) [5]

Density 0.951 g/mL at 25 °C (lit.) [5]

Refractive Index (n20/D) 1.44 (lit.) [5]

Flash Point >230 °F (>110 °C) [5]

B Soluble in chloroform and

Solubility [5]

methanol

Spectroscopic Data

Spectrum Type Key Peaks/Signals Reference(s)

Mass Spectrometry (MS) Molecular lon (M+): 286 [6]

Signals corresponding to the

1H Nuclear Magnetic ethyl ester and methylene 6]
Resonance (*H NMR) protons of the dodecanedioate
backbone.

Experimental Protocols
Synthesis of Diethyl Dodecanedioate via Fischer-Speier
Esterification
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This protocol describes the synthesis of diethyl dodecanedioate from dodecanedioic acid and
ethanol using an acid catalyst.

Materials:

e Dodecanedioic acid

o Ethanol (absolute)

 Sulfuric acid (concentrated) or p-Toluenesulfonic acid

e Sodium bicarbonate (5% aqueous solution)

e Brine (saturated aqueous sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

o Diethyl ether or other suitable extraction solvent

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine
dodecanedioic acid and an excess of absolute ethanol.

o Slowly add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid to the
mixture.

e Heat the reaction mixture to reflux and maintain for 4-6 hours. The reaction can be monitored
by thin-layer chromatography (TLC).

» After the reaction is complete, cool the mixture to room temperature and remove the excess
ethanol using a rotary evaporator.

o Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

e Wash the organic layer sequentially with water, 5% aqueous sodium bicarbonate solution,
and brine.
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» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to yield crude diethyl dodecanedioate.

 Purify the crude product by vacuum distillation to obtain pure diethyl dodecanedioate.

Enzymatic Polymerization for Polyester Synthesis

This protocol outlines the synthesis of a polyester using diethyl dodecanedioate and a diol,
catalyzed by an immobilized lipase.

Materials:

Diethyl dodecanedioate

e 1,8-Octanediol (or other suitable diol)

e Immobilized Candida antarctica Lipase B (CALB, e.g., Novozym 435)
» Diphenyl ether (or other high-boiling, inert solvent)

e Methanol (for precipitation)

e Chloroform or Tetrahydrofuran (THF) (for dissolving the polymer)
Procedure:

 In a reaction flask equipped with a mechanical stirrer and a vacuum connection, add
equimolar amounts of diethyl dodecanedioate and 1,8-octanediol.

o Add the immobilized lipase (typically 5-10% by weight of the total monomers).
o Add diphenyl ether as a solvent.

o Heat the mixture to a desired temperature (e.g., 80-90 °C) under a nitrogen atmosphere for
an initial oligomerization step (e.g., 2-4 hours).

e Apply a vacuum to the system to remove the ethanol byproduct and drive the polymerization
reaction towards the formation of a high molecular weight polymer. Continue the reaction
under vacuum for 24-48 hours.
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» To terminate the reaction, cool the mixture to room temperature and dissolve the polymer in
chloroform or THF.

« Filter to remove the immobilized enzyme. The enzyme can be washed with the solvent and
potentially reused.

» Precipitate the polyester by slowly adding the solution to a large volume of cold methanol
with stirring.

o Collect the precipitated polymer by filtration and dry it in a vacuum oven at a temperature
below its melting point until a constant weight is achieved.
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Caption: Fischer-Speier Esterification Workflow for Diethyl Dodecanedioate Synthesis.
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Caption: Workflow for Enzymatic Synthesis of Polyester from Diethyl Dodecanedioate.
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Caption: Hypothesized Metabolic Pathway of Diethyl Dodecanedioate.
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Discussion of Potential Biological Activity and
Metabolism

Direct studies on the signaling pathways affected by diethyl dodecanedioate are limited.
However, based on its chemical structure as a long-chain aliphatic diester, a plausible
metabolic fate can be inferred from studies on related compounds.

Upon ingestion or absorption, diethyl dodecanedioate is likely to undergo hydrolysis by
carboxylesterases, which are abundant in the liver and intestines. This enzymatic cleavage
would release ethanol and dodecanedioic acid, likely via a monoethyl dodecanedioate
intermediate.

Dodecanedioic acid, a long-chain dicarboxylic acid, can then enter metabolic pathways.
Research has shown that the -oxidation of long-chain dicarboxylic acids occurs primarily in
peroxisomes.[1][7] This process shortens the carbon chain of the dicarboxylic acid, producing
acetyl-CoA and shorter-chain dicarboxylic acids that can be further metabolized or excreted.[1]
Studies have indicated that endogenous long-chain dicarboxylic acids can act as signaling
molecules to induce peroxisomal 3-oxidation.[8] While it is not a classical signal transduction
pathway involving membrane receptors and intracellular cascades, this metabolic activation
represents a key biological response to the presence of such molecules.

There is no direct evidence to suggest that diethyl dodecanedioate or its metabolites interact
with nuclear receptors in a manner similar to some phthalates. Toxicological data on diethyl
dodecanedioate is scarce, but it is generally considered to have low toxicity.[1] Further
research is needed to fully elucidate any potential for diethyl dodecanedioate or its
metabolites to modulate specific signaling pathways.

Conclusion

Diethyl dodecanedioate (CAS No. 10471-28-0) is a valuable chemical intermediate with
significant applications in the fields of polymer science and lubrication technology. Its synthesis
is well-established, and its use in applications such as enzymatic polymerization offers a route
to more sustainable materials. While direct evidence for its involvement in specific cell signaling
pathways is lacking, its metabolic fate is likely governed by hydrolysis and subsequent
peroxisomal (3-oxidation of the resulting dicarboxylic acid. This technical guide provides a
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foundational resource for researchers and professionals working with or exploring the
applications of diethyl dodecanedioate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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